3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-[(2-ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H27N3O2/c1-2-13-8-4-7-11-18(13)12-19-14(20)16(17-15(19)21)9-5-3-6-10-16/h13H,2-12H2,1H3,(H,17,21)
• InChI Key: LLUBONGBTXBWDO-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CN2C(=O)C3(CCCCC3)NC2=O
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol

Description

3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione, also known as EMD-386088, is a novel compound that has been synthesized and studied for its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and has been found to exhibit interesting pharmacological properties.

Mechanism of Action

The mechanism of action of 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione involves the activation of dopamine D1 and sigma-1 receptors. The activation of these receptors leads to the modulation of various signaling pathways that are involved in the regulation of physiological processes. The exact mechanism of action of 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione is still being studied and further research is required to fully understand its pharmacological properties.
Biochemical and Physiological Effects:
3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been found to exhibit various biochemical and physiological effects. It has been shown to enhance dopamine release in the prefrontal cortex and striatum. It has also been found to improve cognitive function and memory in animal models. 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been found to exhibit neuroprotective effects and has been shown to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it an interesting target for research. It has been synthesized in high yield and purity, which makes it suitable for in vitro and in vivo studies. However, there are also limitations associated with the use of 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione in lab experiments. Its mechanism of action is still not fully understood, which makes it difficult to design experiments to study its pharmacological properties. Additionally, its selectivity for dopamine D1 and sigma-1 receptors may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione. Further research is required to fully understand its mechanism of action and pharmacological properties. It may be interesting to study its potential therapeutic applications in various neurological and psychiatric disorders such as Parkinson's disease and schizophrenia. Additionally, the development of more selective and potent analogs of 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione may lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione involves the reaction of 2-ethylpiperidine with 1,3-dibromo-2-propanone followed by cyclization with phthalimide. The resulting product is then treated with hydrazine hydrate to obtain 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione. This synthesis method has been reported in the literature and has been optimized for high yield and purity.

Scientific Research Applications

3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been studied extensively for its potential therapeutic applications. It has been found to exhibit activity as a selective dopamine D1 receptor agonist. This receptor is involved in the regulation of various physiological processes such as motor function, reward, and cognition. 3-[(2-Ethylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has also been found to exhibit activity as a sigma-1 receptor agonist. This receptor is involved in the regulation of various cellular processes such as calcium homeostasis and cell survival.